Cas no 1525469-49-1 (1-(5-Bromo-2-chlorophenyl)propan-2-one)

• Product Name: 1-(5-Bromo-2-chlorophenyl)propan-2-one
• CAS No: 1525469-49-1
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 4974690
• PubChem ID: 83724711
• Update Time: 2025-06-08

1-(5-Bromo-2-chlorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-chlorophenyl)propan-2-one

• Inchi： 1S/C9H8BrClO/c1-6(12)4-7-5-8(10)2-3-9(7)11/h2-3,5H,4H2,1H3
• InChI Key： DOOLBTDUXCPHHW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC(C)=O)Cl

Computed Properties

• Exact Mass: 245.94471 g/mol
• Monoisotopic Mass: 245.94471 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1
• Molecular Weight: 247.51

Additional information on 1-(5-Bromo-2-chlorophenyl)propan-2-one

1-(5-Bromo-2-chlorophenyl)propan-2-one: A Comprehensive Overview

1-(5-Bromo-2-chlorophenyl)propan-2-one (CAS No. 1525469-49-1) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique bromine and chlorine substituents, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular structure of 1-(5-Bromo-2-chlorophenyl)propan-2-one is composed of a substituted phenyl ring attached to a ketone group. The presence of bromine and chlorine atoms imparts specific reactivity and selectivity to the molecule, making it an attractive candidate for a variety of chemical transformations. Recent studies have highlighted its potential in the development of new therapeutic agents, particularly in the areas of oncology and neurology.

In the context of pharmaceutical research, 1-(5-Bromo-2-chlorophenyl)propan-2-one has been explored as a key intermediate in the synthesis of novel antitumor agents. Its ability to undergo selective functionalization reactions allows for the introduction of diverse pharmacophores, thereby expanding its utility in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy.

Beyond its applications in oncology, 1-(5-Bromo-2-chlorophenyl)propan-2-one has also shown promise in the field of neurology. Researchers have investigated its potential as a scaffold for the development of compounds targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique electronic properties conferred by the bromine and chlorine substituents enable these derivatives to interact with specific neurotransmitter receptors, potentially modulating their activity and offering new therapeutic avenues.

The synthetic accessibility of 1-(5-Bromo-2-chlorophenyl)propan-2-one is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the condensation of 5-bromo-2-chlorobenzaldehyde with acetone in the presence of a suitable catalyst, followed by oxidation to form the ketone. This approach not only ensures high yields but also allows for easy scale-up, making it an attractive option for large-scale production.

In addition to its synthetic versatility, 1-(5-Bromo-2-chlorophenyl)propan-2-one has been studied for its physical and chemical properties. It is typically obtained as a white crystalline solid with a melting point ranging from 60 to 63°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and analytical techniques.

The stability of 1-(5-Bromo-2-chlorophenyl)propan-2-one under different conditions is another important consideration for its practical applications. Studies have shown that it remains stable at room temperature and under standard laboratory conditions. However, exposure to strong acids or bases can lead to decomposition or rearrangement reactions, which may affect its utility in certain synthetic processes. Therefore, proper handling and storage protocols are essential to maintain its integrity.

In conclusion, 1-(5-Bromo-2-chlorophenyl)propan-2-one (CAS No. 1525469-49-1) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate in the synthesis of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the scientific community.